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Cat. No.: B15552608 Get Quote

A Comparative Guide to Supercritical CO2 and Traditional Aqueous Dyeing of Disperse
Orange 30

For researchers and professionals in textile science and sustainable technology, the quest for

environmentally benign and efficient dyeing processes is paramount. This guide provides a

detailed, data-driven comparison of supercritical carbon dioxide (scCO2) dyeing and traditional

aqueous dyeing methods for C.I. Disperse Orange 30 on polyester fabric.

Performance and Efficiency: A Quantitative
Comparison
The efficacy of a dyeing process is determined by its ability to yield a deep, even, and durable

coloration. The following table summarizes the key performance indicators for both scCO2 and

traditional aqueous dyeing of Disperse Orange 30.
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Performance Metric Supercritical CO2 Dyeing
Traditional Aqueous
Dyeing

Color Yield (K/S Value) 6.38[1] 5.25[1]

Colorfastness to Washing Grade 4-5[1][2] Good

Colorfastness to Rubbing

(Dry/Wet)
Grade 4-5[1] Good

Colorfastness to Light Grade 5-6[1] Fair to Good (approx. 4-5)

Dyeing Time 30-60 minutes[3][4]
60-90 minutes (at dyeing

temperature)[4]

Dye Uptake

High, with over 98% uptake

reported for disperse dyes in

general[5]

Variable, dependent on

auxiliaries

Environmental and Economic Impact
The textile industry is a major consumer of water and energy, and a significant producer of

wastewater.[3][6] Supercritical CO2 dyeing presents a paradigm shift in this regard.
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Impact Category Supercritical CO2 Dyeing
Traditional Aqueous
Dyeing

Water Consumption None[3][6]
High (up to 200 liters per kg of

fabric)

Wastewater Generation None
High, containing residual dyes

and chemicals

Auxiliary Chemicals
Not required (e.g., dispersants,

salts)[3]

Required (dispersants, pH

buffers, etc.)

Energy Consumption
Lower, due to elimination of

water heating and drying[6]

High, for heating water and

drying fabric

CO2 Emissions
Reduced (up to 40% reduction

in CO2 equivalent emissions)

Higher, due to greater energy

consumption

Dye and Solvent Recycling

CO2 is recycled (95%) and

residual dye can be

recovered[5]

Difficult and costly

Experimental Protocols
Detailed and reproducible experimental protocols are crucial for research and development.

The following are representative procedures for both dyeing methods.

Supercritical CO2 Dyeing Protocol
This protocol is based on typical laboratory-scale scCO2 dyeing apparatus.

Apparatus: High-pressure dyeing vessel, CO2 cylinder, pressure pump, heating system, and

temperature and pressure controllers.

Procedure:

A sample of polyester fabric is wrapped around a perforated stainless steel holder and

placed inside the dyeing vessel.[2]

A pre-weighed amount of C.I. Disperse Orange 30 is placed at the bottom of the vessel.[2]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fibre2fashion.com/industry-article/4932/dyeing-of-pet-fibre-using-supercritical-carbon-dioxide
https://m.youtube.com/watch?v=TpSgOLyH2Iw
https://www.fibre2fashion.com/industry-article/4932/dyeing-of-pet-fibre-using-supercritical-carbon-dioxide
https://m.youtube.com/watch?v=TpSgOLyH2Iw
https://www.semanticscholar.org/paper/Supercritical-Carbon-dioxide-Assisted-Dyeing-of-An-Agrawal/d816f659fabbc573f8d17abb4305a76cb1f2d0d0
https://www.researchgate.net/publication/278054964_Dyeing_of_polyethylene_terephthalate_fibers_with_a_disperse_dye_in_supercritical_carbon_dioxide
https://www.benchchem.com/product/b15552608?utm_src=pdf-body
https://www.researchgate.net/publication/278054964_Dyeing_of_polyethylene_terephthalate_fibers_with_a_disperse_dye_in_supercritical_carbon_dioxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The vessel is sealed and purged with gaseous CO2 to remove air.

Liquid CO2 is pumped into the vessel.

The vessel is heated to the dyeing temperature (e.g., 90-120°C).[7]

The pressure is raised to the desired level (e.g., 20-25 MPa) by pumping in more CO2.[1][7]

Dyeing is carried out for a specified duration (e.g., 30-60 minutes) with continuous stirring or

circulation of the supercritical fluid.[2]

After dyeing, the pressure is released, and the CO2 is vented through a separator to recover

any unused dye.

The dyed fabric is removed from the vessel. No rinsing or drying is required.

Traditional Aqueous Dyeing Protocol
This protocol is a standard high-temperature exhaust dyeing method for polyester.

Apparatus: Laboratory dyeing machine (e.g., jet or beaker dyer), pH meter, and heating

system.

Procedure:

A dyebath is prepared with a specific liquor-to-goods ratio (e.g., 20:1).

A dispersing agent and a pH buffer (e.g., acetic acid to achieve pH 4.5-5.5) are added to the

water.

A dispersion of C.I. Disperse Orange 30 is prepared and added to the dyebath.

The polyester fabric is introduced into the dyebath at room temperature.

The temperature is raised to 120-130°C at a controlled rate (e.g., 2°C/minute).[4]

Dyeing is continued at this temperature for 60-90 minutes.[4]

The dyebath is cooled, and the fabric is removed.
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The dyed fabric is rinsed thoroughly with water.

A reduction clearing process is performed using a solution of sodium hydroxide and sodium

hydrosulfite to remove surface dye and improve fastness.

The fabric is rinsed again and then dried.

Visualization of Experimental Workflows
The following diagrams illustrate the key steps in each dyeing process.
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Caption: Supercritical CO2 Dyeing Workflow.
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Caption: Traditional Aqueous Dyeing Workflow.

Dyeing Mechanisms: A Comparative Overview
The fundamental principles governing dye transfer differ significantly between the two methods.

Supercritical CO2 Dyeing

Traditional Aqueous Dyeing

Dye Dissolves in scCO2 scCO2 Transports Dye to Fiber scCO2 Swells Polyester Fiber Dye Diffuses into Swollen Fiber

Dye Dispersed in Water with Auxiliaries Dye Adsorbs onto Fiber Surface Dye Diffuses into Fiber at High Temperature

Click to download full resolution via product page

Caption: Comparison of Dyeing Mechanisms.

In scCO2 dyeing, the supercritical fluid acts as both a solvent and a swelling agent for the

polyester fiber, facilitating rapid dye diffusion.[3] In contrast, traditional aqueous dyeing relies

on the dispersion of dye in water with the aid of chemicals, and diffusion into the fiber is

achieved through high temperatures.

Conclusion
Supercritical CO2 dyeing of Disperse Orange 30 on polyester offers significant advantages

over traditional aqueous methods. It provides superior or comparable color yield and fastness

properties while eliminating water consumption and wastewater discharge.[1][3] The process is

also more efficient in terms of time and energy.[4][6] While the initial investment in high-

pressure equipment is a consideration, the long-term environmental and operational benefits

position scCO2 dyeing as a key technology for a sustainable future in the textile industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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